Cas no 31603-95-9 (1-(1,1-dimethylethoxy)-4-(1,1-dimethylethyl)benzene)

1-(1,1-dimethylethoxy)-4-(1,1-dimethylethyl)benzene structure
31603-95-9 structure
Product Name:1-(1,1-dimethylethoxy)-4-(1,1-dimethylethyl)benzene
CAS No:31603-95-9
MF:C14H22O
MW:206.323884487152
CID:916572
PubChem ID:5088005
Update Time:2025-04-19

1-(1,1-dimethylethoxy)-4-(1,1-dimethylethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-(1,1-dimethylethoxy)-4-(1,1-dimethylethyl)benzene
    • 4-tert-butyl-1-tert-butyloxy-benzene
    • 1-tert-Butoxy-4-tert-butylbenzene
    • benzene, 1-(1,1-dimethylethoxy)-4-(1,1-dimethylethyl)-
    • tert-Butyl 4-tert-butylphenyl ether
    • OQKCBQVVDYHAGJ-UHFFFAOYSA-N
    • MFCD06277651
    • AKOS002710144
    • 4-t-butylphenyl t-butyl ether
    • 31603-95-9
    • 1-(tert-Butoxy)-4-(tert-butyl)benzene
    • SY298928
    • DB-190134
    • SCHEMBL85686
    • Inchi: 1S/C14H22O/c1-13(2,3)11-7-9-12(10-8-11)15-14(4,5)6/h7-10H,1-6H3
    • InChI Key: OQKCBQVVDYHAGJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 206.16716
  • Monoisotopic Mass: 206.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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